ethyl 4-{[(dipropylamino)carbonyl]amino}benzoate

• IUPAC Name: ethyl 4-(dipropylcarbamoylamino)benzoate
• InChI: InChI=1S/C16H24N2O3/c1-4-11-18(12-5-2)16(20)17-14-9-7-13(8-10-14)15(19)21-6-3/h7-10H,4-6,11-12H2,1-3H3,(H,17,20)
• InChI Key: YEBKHJNIEOSXEB-UHFFFAOYSA-N
• Canonical SMILES: CCCN(CCC)C(=O)NC1=CC=C(C=C1)C(=O)OCC
• Molecular Formula: C16H24N2O3
• Molecular Weight: 292.37 g/mol

Description

Ethyl 4-{[(dipropylamino)carbonyl]amino}benzoate, also known as EDPB, is a chemical compound that has gained significant attention in scientific research due to its potential use as a pharmaceutical agent. EDPB is a member of the benzoate ester family and has been found to exhibit various physiological and biochemical effects.

Mechanism of Action

The mechanism of action of ethyl 4-{[(dipropylamino)carbonyl]amino}benzoate is related to its ability to block voltage-gated sodium channels in neurons. By blocking these channels, ethyl 4-{[(dipropylamino)carbonyl]amino}benzoate can prevent the influx of sodium ions into the neuron, thus inhibiting the generation and propagation of action potentials. This results in a local anesthetic effect.
Biochemical and Physiological Effects:
In addition to its local anesthetic and anti-inflammatory effects, ethyl 4-{[(dipropylamino)carbonyl]amino}benzoate has also been found to exhibit other biochemical and physiological effects. Studies have shown that ethyl 4-{[(dipropylamino)carbonyl]amino}benzoate can modulate the activity of GABA receptors, which are involved in the regulation of neuronal excitability. ethyl 4-{[(dipropylamino)carbonyl]amino}benzoate has also been found to exhibit antioxidant properties, making it a potential candidate for the treatment of oxidative stress-related diseases.

Advantages and Limitations for Lab Experiments

One of the main advantages of using ethyl 4-{[(dipropylamino)carbonyl]amino}benzoate in lab experiments is its ability to block voltage-gated sodium channels, making it a useful tool for studying neuronal excitability. Additionally, ethyl 4-{[(dipropylamino)carbonyl]amino}benzoate has been found to exhibit low toxicity and high solubility, making it a suitable candidate for in vitro and in vivo studies. However, one limitation of using ethyl 4-{[(dipropylamino)carbonyl]amino}benzoate in lab experiments is its potential for off-target effects, particularly at high concentrations.

Future Directions

There are several future directions for ethyl 4-{[(dipropylamino)carbonyl]amino}benzoate research. One potential area of research is the development of ethyl 4-{[(dipropylamino)carbonyl]amino}benzoate derivatives with improved pharmacological properties, such as increased potency or selectivity. Additionally, further studies are needed to elucidate the precise mechanisms of action of ethyl 4-{[(dipropylamino)carbonyl]amino}benzoate and its potential therapeutic applications. Finally, the development of novel drug delivery systems for ethyl 4-{[(dipropylamino)carbonyl]amino}benzoate could improve its efficacy and reduce potential side effects.
In conclusion, ethyl 4-{[(dipropylamino)carbonyl]amino}benzoate is a chemical compound with significant potential for scientific research and pharmaceutical development. Its ability to block voltage-gated sodium channels and exhibit anti-inflammatory and antioxidant effects make it a promising candidate for the treatment of various diseases. Further research is needed to fully understand the mechanisms of action and potential therapeutic applications of ethyl 4-{[(dipropylamino)carbonyl]amino}benzoate.

Scientific Research Applications

Ethyl 4-{[(dipropylamino)carbonyl]amino}benzoate has been found to exhibit potential therapeutic effects in various scientific research studies. One of the most notable applications of ethyl 4-{[(dipropylamino)carbonyl]amino}benzoate is its use as an anesthetic agent. Studies have shown that ethyl 4-{[(dipropylamino)carbonyl]amino}benzoate can act as a local anesthetic by blocking voltage-gated sodium channels in neurons. Additionally, ethyl 4-{[(dipropylamino)carbonyl]amino}benzoate has been found to exhibit anti-inflammatory effects, making it a potential candidate for the treatment of inflammatory diseases.